Cas no 1443147-02-1 (2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1443147-02-1
• MF: C₁₃H₁₇BN₂O₄
• MW: 276.1
• CID: 5520490
• PubChem ID: 86700168
• Update Time: 2026-03-10

2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,4H-pyrido[3,2-b][1,4]oxazin-3-one
• UJDWNUXIKGSMOI-UHFFFAOYSA-N
• 1443147-02-1
• AT34358
• SCHEMBL15333602

• Inchi： 1S/C13H17BN2O4/c1-12(2)13(3,4)20-14(19-12)8-5-9-11(15-6-8)16-10(17)7-18-9/h5-6H,7H2,1-4H3,(H,15,16,17)
• InChI Key： UJDWNUXIKGSMOI-UHFFFAOYSA-N
• SMILES： O1CC(=O)NC2=NC=C(B3OC(C)(C)C(C)(C)O3)C=C12

Computed Properties

• Exact Mass: 276.1281372g/mol
• Monoisotopic Mass: 276.1281372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Additional information on 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1443147-02-1)

2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1443147-02-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of pyrido[3,2-b]oxazines and features a boronic acid pinacol ester functional group. Its unique structural characteristics make it an attractive candidate for various biological and pharmaceutical applications.

The boronic acid pinacol ester functional group in this compound is particularly noteworthy due to its reactivity and stability. This functional group is widely used in Suzuki-Miyaura cross-coupling reactions, which are essential in the synthesis of complex organic molecules. The 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) substituent provides a convenient handle for further chemical modifications and derivatizations.

Recent research has highlighted the potential of 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structures exhibit potent anti-cancer properties by targeting specific enzymes involved in cell proliferation and survival pathways. The boronic acid pinacol ester moiety was found to enhance the bioavailability and pharmacokinetic properties of these compounds.

In addition to its anti-cancer applications, 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one has shown promise in the treatment of neurodegenerative diseases. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of this compound can effectively cross the blood-brain barrier and modulate key signaling pathways associated with Alzheimer's disease and Parkinson's disease. The 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) substituent was found to improve the brain penetration and residence time of these molecules.

The synthesis of 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one involves a series of well-established chemical reactions. The key steps include the formation of the pyrido[3,2-b]oxazine core through a condensation reaction followed by the introduction of the boronic acid pinacol ester moiety via a Suzuki coupling reaction. These synthetic methods are highly efficient and scalable, making them suitable for both laboratory-scale research and industrial production.

The physical and chemical properties of CAS No. 1443147-02-1 have been extensively characterized. It is a white crystalline solid with a molecular weight of 309.38 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and drug formulation studies.

In conclusion, 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1443147-02-1) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.